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Compound of Interest

Compound Name: Hexylcyclohexane

Cat. No.: B1328777

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexylcyclohexane (CAS No. 4292-75-5), a saturated hydrocarbon, is a molecule of interest in
various chemical and industrial applications. This document provides a comprehensive
technical overview of its chemical and physical properties, synthesis, purification, and analytical
characterization. While direct biological activity and its role in drug development are not
extensively documented in publicly available literature, this guide aims to provide a
foundational understanding for researchers exploring its potential.

Chemical and Physical Properties

Hexylcyclohexane, with the molecular formula C12H24 and a molecular weight of 168.32 g/mol
, Is a colorless liquid at room temperature.[1] It is a non-polar compound with low solubility in
water.[1] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Hexylcyclohexane
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Property Value Reference(s)
Identifiers

CAS Number 4292-75-5 [1]

IUPAC Name Hexylcyclohexane

1-Cyclohexylhexane, n-
Synonyms [1]
Hexylcyclohexane

INChl=1S/C12H24/c1-2-3-4-6-

InChl 9-12-10-7-5-8-11-12/h12H,2-
11H2,1H3
QHWAQXOSHHKCFK-
InChlKey

UHFFFAOYSA-N

SMILES CCcccceceilcecececen

Physical Properties

Molecular Formula Ci2H24 [1]
Molecular Weight 168.32 g/mol [1]
Appearance Colorless liquid [1]
Boiling Point 221 °C [1]
Melting Point -9.55°C [1]
Density 0.81 g/cm?3 [1]
Flash Point 80.2 °C [1]
Vapor Pressure 0.132 mmHg at 25°C [1]
Refractive Index 1.4450 to 1.4490 [1]
Water Solubility Low [1]

Synthesis and Purification
Synthesis: Catalytic Hydrogenation of Hexylbenzene
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A common and effective method for the synthesis of hexylcyclohexane is the catalytic
hydrogenation of hexylbenzene. This reaction involves the addition of hydrogen across the
aromatic ring of hexylbenzene in the presence of a metal catalyst.

Experimental Protocol: Synthesis of Hexylcyclohexane

o Materials:

o Hexylbenzene

[¢]

Hydrogen gas (high purity)

[e]

Catalyst: 5% Palladium on Carbon (Pd/C) or Nickel-based catalyst

Solvent: Ethanol or a similar inert solvent

[e]

o

High-pressure autoclave reactor equipped with a magnetic stirrer, gas inlet, pressure
gauge, and temperature controller.

e Procedure:

o In a high-pressure autoclave, dissolve hexylbenzene in the chosen solvent (e.g., ethanol).

o Carefully add the catalyst (e.g., 5% Pd/C) to the solution. The catalyst loading is typically
in the range of 1-5 mol% relative to the substrate.

o Seal the reactor and purge it several times with an inert gas (e.g., nitrogen or argon) to
remove any air.

o Pressurize the reactor with hydrogen gas to the desired pressure (typically ranging from
10 to 50 atm).

o Heat the reaction mixture to the desired temperature (typically ranging from 100 to 150 °C)
with vigorous stirring.

o Monitor the reaction progress by measuring the hydrogen uptake. The reaction is
complete when hydrogen consumption ceases.
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o After the reaction is complete, cool the reactor to room temperature and carefully vent the
excess hydrogen gas.

o Filter the reaction mixture to remove the catalyst. The catalyst can often be recovered and
reused.

o The filtrate, containing the product hexylcyclohexane and the solvent, is then subjected
to purification.

Diagram: Synthesis of Hexylcyclohexane Workflow
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Caption: Workflow for the synthesis of hexylcyclohexane.

Purification

The crude hexylcyclohexane obtained from the synthesis can be purified to a high degree
using fractional distillation, a technique effective for separating liquids with different boiling
points.

Experimental Protocol: Purification by Fractional Distillation
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e Apparatus:

o

Round-bottom flask

[¢]

Fractionating column (e.g., Vigreux or packed column)

Distillation head with a thermometer

[¢]

Condenser

[e]

o

Receiving flask

[¢]

Heating mantle

[¢]

Stirring bar or boiling chips
e Procedure:

o Place the crude hexylcyclohexane into the round-bottom flask along with a stirring bar or
boiling chips to ensure smooth boiling.

o Assemble the fractional distillation apparatus. Ensure all joints are properly sealed.
o Begin heating the flask gently with the heating mantle.

o As the mixture heats, the vapor will rise through the fractionating column. The temperature
at the distillation head should be monitored closely.

o The first fraction to distill will be any remaining solvent, which has a lower boiling point
than hexylcyclohexane. This should be collected in a separate receiving flask and
discarded.

o Once the solvent has been removed, the temperature will rise to the boiling point of
hexylcyclohexane (approximately 221 °C at atmospheric pressure).

o Change the receiving flask to collect the pure hexylcyclohexane fraction.

o Continue distillation until only a small amount of residue remains in the distillation flask.
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o The purity of the collected hexylcyclohexane can be verified by analytical techniques
such as GC-MS.

Analytical Characterization

The identity and purity of synthesized hexylcyclohexane can be confirmed using a variety of
spectroscopic and chromatographic techniques.

Spectroscopic Data

Table 2: Spectroscopic Data for Hexylcyclohexane

Technique Key Features

Signals in the aliphatic region (typically 0.8-1.8
1H NMR ppm), corresponding to the protons on the hexyl

chain and the cyclohexane ring.

Signals in the aliphatic region, corresponding to

13C NMR

the twelve carbon atoms.

C-H stretching vibrations around 2850-2960
FTIR cm™1, and C-H bending vibrations around 1450

cmi,

Molecular ion peak (M*) at m/z = 168, and a
Mass Spec

characteristic fragmentation pattern.

Note: Detailed spectra can be found in databases such as the NIST WebBook and PubChem.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for assessing the purity of hexylcyclohexane and identifying any
impurities.

Experimental Protocol: GC-MS Analysis

e |nstrumentation:
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o Gas chromatograph coupled to a mass spectrometer.

o Capillary column suitable for hydrocarbon analysis (e.g., DB-5ms or equivalent).

e Sample Preparation:

o Dilute a small amount of the hexylcyclohexane sample in a volatile organic solvent (e.qg.,
hexane or dichloromethane).

e GC Conditions (Typical):

o Injector Temperature: 250 °C

o Oven Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp
up to a higher temperature (e.g., 280 °C) at a rate of 10-20 °C/min.

o Carrier Gas: Helium at a constant flow rate.

e MS Conditions (Typical):

o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: Scan from m/z 40 to 400.

o Data Analysis:

o The retention time of the major peak should correspond to that of a hexylcyclohexane
standard.

o The mass spectrum of the major peak should match the known spectrum of
hexylcyclohexane.

o The percentage purity can be calculated from the relative peak areas in the
chromatogram.

Diagram: Analytical Workflow for Hexylcyclohexane
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Caption: Analytical workflow for hexylcyclohexane characterization.

Applications

Hexylcyclohexane is primarily used as a solvent in various industrial applications, including in
paints, coatings, adhesives, and inks.[1] It is also utilized as a component in fragrances.[1]

Safety Information

Hexylcyclohexane is considered to have low toxicity. However, as with all chemicals,
appropriate safety precautions should be taken. It is recommended to avoid contact with skin
and eyes.[1] For detailed safety information, refer to the Safety Data Sheet (SDS) provided by
the supplier.

Relevance to Drug Development

Currently, there is limited publicly available information directly linking hexylcyclohexane to
specific biological activities or its use as an active pharmaceutical ingredient. However, the
cyclohexane moiety is a common structural motif in many pharmaceutical compounds. Its
lipophilic nature could make it a candidate for investigation in areas such as:

» Drug Delivery: As a non-polar solvent, it could potentially be explored in formulation studies
for poorly water-soluble drugs.
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o Scaffold for Synthesis: The hexylcyclohexane structure could serve as a starting point or a
fragment in the synthesis of new chemical entities with potential therapeutic applications.

Further research is required to elucidate any specific biological effects or potential therapeutic
applications of hexylcyclohexane.

Conclusion

This technical guide provides a comprehensive overview of the fundamental chemical and
physical properties, synthesis, purification, and analysis of hexylcyclohexane. While its direct
role in drug development is not yet established, the information presented here serves as a
valuable resource for researchers and scientists who may wish to explore the potential of this
molecule in various scientific and pharmaceutical contexts. The detailed protocols for synthesis
and analysis provide a practical foundation for laboratory work involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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